Cas no 1444-65-1 (2-phenylcyclohexan-1-one)

2-phenylcyclohexan-1-one structure
2-phenylcyclohexan-1-one structure
Product Name:2-phenylcyclohexan-1-one
CAS No:1444-65-1
MF:C12H14O
MW:174.238963603973
MDL:MFCD00001629
CID:83676
PubChem ID:24898293
Update Time:2025-09-17

2-phenylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylcyclohexanone
    • (+/-)-2-phenylcyclohexanone
    • (RS)-2-phenylcyclohexanone
    • 2-phenyl-1-cyclohexanone
    • 2-phenylcyclohexanon
    • 2-phenyl-cyclohexanone
    • AC1Q6EOR
    • AG-D-87611
    • Cyclohexanone, 2-phenyl-
    • NSC22252
    • phenylcyclohexanone
    • rac-2-phenylcyclohexanone
    • (?à)-2-Phenylcyclohexanone
    • a-Phenylcyclohexanone
    • alpha-Phenylcyclohexanone
    • NSC 22252
    • 2-phenylcyclohexan-1-one
    • J-007953
    • AKOS000121318
    • DRLVMOAWNVOSPE-UHFFFAOYSA-
    • Cyclohexanone,2-phenyl-
    • 2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE98
    • A808217
    • AI3-07036
    • NSC-22252
    • EN300-21657
    • SY048753
    • CS-B0294
    • AC-18814
    • 2-phenyl-cyclohexan-1-one
    • FT-0633543
    • EINECS 215-888-7
    • 2-Phenylcyclohexanone, 98%
    • 1444-65-1
    • DTXSID501314883
    • NS00044778
    • Z104507604
    • InChI=1/C12H14O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
    • DS-12149
    • Cyclohexanone, phenyl-
    • AKOS016038082
    • MFCD00001629
    • 2- phenylcyclohexanone
    • SCHEMBL190786
    • 2-phenyl cyclohexanone
    • P1311
    • phenyl cyclohexanone
    • DB-021499
    • (+/-)-2-Phenylcyclohexanone; 2-Phenyl-1-cyclohexanone; NSC 22252; a-Phenylcyclohexanone
    • DTXCID40835217
    • 215-888-7
    • Cyclohexanone, 2phenyl
    • MDL: MFCD00001629
    • Inchi: 1S/C12H14O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2
    • InChI Key: DRLVMOAWNVOSPE-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.10452
  • Monoisotopic Mass: 174.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: White crystalline powder.
  • Density: 1.042±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: gt. 57.0 to 61.0 deg-C
  • Boiling Point: 161-163 ºC (16 Torr)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.5180 (estimate)
  • Solubility: Very slightly soluble (0.3 g/l) (25 º C),
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 17.07
  • LogP: 2.91330
  • Solubility: Not determined

2-phenylcyclohexan-1-one Security Information

2-phenylcyclohexan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥1525.90 2023-09-01
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Chemenu
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